Cas no 653-92-9 (Methyl 2-bromo-4-fluorobenzoate)

• Product Name: Methyl 2-bromo-4-fluorobenzoate
• CAS No: 653-92-9
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD06204026
• CID: 507422
• PubChem ID: 7210837
• Update Time: 2025-04-19

Methyl 2-bromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluorobenzoate
• Benzoic acid,2-bromo-4-fluoro-, methyl ester
• Methyl 2-bromo-4-fluorobenzoate
• 2-Bromo-4-fluorobenzoic acid methyl ester
• Methyl 4-fluoro-2-bromobenzoate
• Benzoic acid, 2-bromo-4-fluoro-, methyl ester
• methylbromofluorobenzenecarboxylate
• JENBPOJAZCPSEW-UHFFFAOYSA-N
• BCP19381
• SBB098029
• methyl 2-bromo-4-fluorophenylformate
• TRA0066436
• AB23216
• RP13379
• CM12487
• methyl (2-bromo-4-fluorophenyl)formate
• 5-fluoro-2-(methoxycarbonyl)bromobenzene
• SY011432
• A
• CS-0041783
• GC-0738
• 2-bromo-4-fluoro-benzoic acid methyl ester
• Methyl 2-bromo-4-fluorobenzoate, AldrichCPR
• 653-92-9
• Methyl 2-bromo-4-fluoro-benzoate
• F8889-9260
• EN300-1265458
• DTXSID50428417
• AKOS005072641
• METHYL2-BROMO-4-FLUOROBENZOATE
• SCHEMBL852652
• J-521958
• AMY6650
• MFCD06204026
• FT-0660549

• MDL： MFCD06204026
• Inchi： 1S/C8H6BrFO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,1H3
• InChI Key： JENBPOJAZCPSEW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)OC)F

Computed Properties

• Exact Mass: 231.95400
• Monoisotopic Mass: 231.95352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.577
• Boiling Point: 241 ºC
• Flash Point: 100 ºC
• Refractive Index: 1.531
• PSA: 26.30000
• LogP: 2.37480

Methyl 2-bromo-4-fluorobenzoate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters